Cortisol-21-hemisuccinate-aminobutylethylisoluminol
Overview
Description
Cortisol-21-hemisuccinate-aminobutylethylisoluminol, also known as Cortisol-21-hemisuccinate-aminobutylethylisoluminol, is a useful research compound. Its molecular formula is C39H52N4O9 and its molecular weight is 720.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cortisol-21-hemisuccinate-aminobutylethylisoluminol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cortisol-21-hemisuccinate-aminobutylethylisoluminol including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
80632-51-5 |
|---|---|
Product Name |
Cortisol-21-hemisuccinate-aminobutylethylisoluminol |
Molecular Formula |
C39H52N4O9 |
Molecular Weight |
720.9 g/mol |
IUPAC Name |
[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 4-[4-[(1,4-dioxo-2,3-dihydrophthalazin-6-yl)-ethylamino]butylamino]-4-oxobutanoate |
InChI |
InChI=1S/C39H52N4O9/c1-4-43(24-8-10-26-28(20-24)36(50)42-41-35(26)49)18-6-5-17-40-32(47)11-12-33(48)52-22-31(46)39(51)16-14-29-27-9-7-23-19-25(44)13-15-37(23,2)34(27)30(45)21-38(29,39)3/h8,10,19-20,27,29-30,34,45,51H,4-7,9,11-18,21-22H2,1-3H3,(H,40,47)(H,41,49)(H,42,50)/t27-,29-,30-,34+,37-,38-,39-/m0/s1 |
InChI Key |
UXFIMALKYCIGRQ-VJCKMISMSA-N |
Isomeric SMILES |
CCN(CCCCNC(=O)CCC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C)O)C5=CC6=C(C=C5)C(=O)NNC6=O |
SMILES |
CCN(CCCCNC(=O)CCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O)C5=CC6=C(C=C5)C(=O)NNC6=O |
Canonical SMILES |
CCN(CCCCNC(=O)CCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O)C5=CC6=C(C=C5)C(=O)NNC6=O |
synonyms |
C21-HS-ABEI cortisol-21-hemisuccinate-aminobutylethylisoluminol |
Origin of Product |
United States |
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